2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide

• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-4-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C16H25N3O/c1-18(16(20)11-17)12-15-7-9-19(10-8-15)13-14-5-3-2-4-6-14/h2-6,15H,7-13,17H2,1H3
• InChI Key: MFKGPEYGLGRIDV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide (CAS: Not explicitly listed; referenced as Ref: 10-F082005 in ) is an N-methylated acetamide derivative featuring a benzyl-substituted piperidine scaffold. Its molecular formula is inferred as C₁₆H₂₄N₃O (based on structural analogs in ), with a piperidin-4-ylmethyl group, a benzyl moiety, and an N-methylated acetamide side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide typically involves multiple steps, starting with the preparation of the piperidine ring. One common method involves the alkylation of piperidine with benzyl chloride to form 1-benzyl-piperidine. This intermediate is then reacted with methylamine and acetic anhydride to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents such as dichloromethane or ethanol to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of secondary amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Lithium aluminum hydride in anhydrous ether at room temperature.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: N-oxides of the original compound.

Reduction: Secondary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Research indicates that 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide exhibits significant biological activity. Key areas of interest include:

• Neuropharmacology : The compound has been investigated for its interactions with neurotransmitter systems, particularly its binding affinity to muscarinic receptors. These interactions suggest potential therapeutic applications in treating central nervous system disorders such as anxiety, depression, and neurodegenerative diseases .
• Receptor Modulation : Preliminary studies indicate that this compound may modulate receptor activity associated with neurotransmitter systems, influencing neuronal signaling pathways. This modulation could lead to analgesic or anti-inflammatory effects, making it a candidate for pain management therapies.

Therapeutic Applications

The therapeutic potential of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide can be categorized into several domains:

• Central Nervous System Disorders :
  • Potential treatment for anxiety and depression by modulating serotonin and dopamine pathways.
  • Investigated for neuroprotective effects in models of neurodegeneration .
• Pain Management :
  • Analgesic properties may offer new avenues for chronic pain treatment.
  • Interaction with opioid receptors could enhance pain relief strategies without the risk of addiction associated with traditional opioids.
• Anti-inflammatory Applications :
  • The compound's ability to influence inflammatory pathways may provide therapeutic benefits in conditions like arthritis or other inflammatory diseases .

Synthesis and Production

The synthesis of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide typically involves several steps:

• Starting Materials : The synthesis begins with commercially available piperidine derivatives.
• Reactions : Key reactions include alkylation, acylation, and amination processes to construct the desired functional groups.
• Purification : Techniques such as recrystallization and chromatography are employed to achieve high purity levels suitable for biological testing .

Case Studies and Research Findings

Several studies have explored the applications of this compound:

• Neuropharmacological Studies : Research has demonstrated that 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide can significantly affect neurotransmitter release in vitro, suggesting its role as a neuromodulator .
• Analgesic Efficacy Trials : In animal models, the compound showed promising results in reducing pain responses comparable to standard analgesics without notable side effects associated with opioids.
• Inflammation Models : Preliminary findings indicate that the compound can reduce markers of inflammation in various models, supporting its potential use in treating inflammatory diseases .

Mechanism of Action

The mechanism of action of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Pharmacological Notes
2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide	C₁₆H₂₄N₃O	~274.38	Benzyl-piperidinylmethyl, N-methyl	Undisclosed receptor activity
U-47700 ()	C₁₈H₂₅Cl₂N₂O	356.31	3,4-Dichlorophenyl, dimethylamino	MOR agonist (7.5× morphine)
N-(1-Benzyl-piperidin-4-yl)-2-chloro-N-isopropyl-acetamide ()	C₁₇H₂₅ClN₂O	308.85	Chloro, isopropyl	Likely altered receptor binding
Midodrine ()	C₁₂H₁₈N₂O₄	254.28	2,5-Dimethoxyphenyl, hydroxyethyl	Peripheral vasotonic agent
2-Amino-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide ()	C₁₃H₂₀N₄O	248.32	4-Methylpiperazinylphenyl	Undisclosed CNS activity

Key Observations :

• Chloro vs. Amino Groups: Chloro-substituted analogs (e.g., ) exhibit higher molar masses and altered electronic profiles, which may reduce hydrogen-bonding capacity compared to the amino group in the target compound .
• N-Methylation: The N-methyl group in the target compound likely improves metabolic stability relative to non-methylated analogs like 2-amino-N-(1-benzylpiperidin-4-yl)acetamide (CAS: 226249-36-1, ) .

Pharmacological and Receptor Binding Profiles

Opioid Receptor Affinity

• U-47700 (): A potent μ-opioid receptor (MOR) agonist with 7.5× the potency of morphine, attributed to its 3,4-dichlorophenyl and dimethylamino-cyclohexyl groups .
• Target Compound : Lacks the dichlorophenyl moiety, suggesting reduced MOR affinity. Its benzyl-piperidine core may instead target σ or dopamine receptors, common in psychoactive piperidine derivatives.

Therapeutic Potential

• Midodrine (): A vasotonic agent targeting α₁-adrenergic receptors, demonstrating how acetamide derivatives can diverge into non-opioid therapeutic applications .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide, also known by its CAS number 1080651-61-1, is a synthetic compound that has garnered interest in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, efficacy against various pathogens, and relevant case studies.

• Molecular Formula : C15H23N3O
• Molar Mass : 261.36 g/mol
• Density : 1.11 g/cm³ (predicted)
• pKa : 8.11 (predicted)

The compound's biological activity is primarily attributed to its interaction with specific biological targets, including enzymes and receptors involved in neurotransmission and microbial resistance. The piperidine ring structure is significant for its pharmacological properties, particularly in modulating monoamine oxidase (MAO) activity.

Monoamine Oxidase Inhibition

Research indicates that compounds with similar structures can inhibit MAO-A and MAO-B, which are critical in the metabolism of neurotransmitters. For instance, piperidine derivatives have shown varying degrees of inhibition against these enzymes, suggesting a potential role for 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide in treating mood disorders or neurodegenerative diseases .

Antimicrobial Activity

The compound has been evaluated for its antibacterial and antifungal properties. A study on piperidine derivatives demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria.

Efficacy Against Pathogens

Pathogen	MIC (µg/mL)	Activity Level
Staphylococcus aureus	0.0039	Highly Active
Escherichia coli	0.025	Highly Active
Candida albicans	16.69	Moderate Activity

These findings indicate that the compound has a strong potential as an antimicrobial agent, particularly against resistant strains .

Case Studies

• Neuroprotective Effects : In a study exploring neuroprotective effects, 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide was shown to reduce oxidative stress markers in neuronal cell cultures, suggesting its potential utility in neurodegenerative conditions .
• Antimicrobial Testing : A series of experiments tested the compound against various bacterial strains. The results showed that it effectively inhibited the growth of S. aureus and E. coli, with complete bacterial death observed within hours at certain concentrations .

Structure-Activity Relationship (SAR)

The structure of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-acetamide plays a crucial role in its biological activity. Modifications to the piperidine ring or the acetamide group can significantly alter its efficacy as an MAO inhibitor or antimicrobial agent. SAR studies indicate that electron-donating groups enhance activity against specific bacterial strains, while substitutions on the phenyl ring can modulate potency .